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Compound of Interest

Compound Name: 2H,3H-Decafluoropentane

Cat. No.: B142709 Get Quote

Technical Support Center: 2H,3H-
Decafluoropentane
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the handling and storage of 2H,3H-Decafluoropentane.

Below you will find troubleshooting guides and frequently asked questions (FAQs) to address

potential issues encountered during experiments.

Frequently Asked Questions (FAQs)
1. What is 2H,3H-Decafluoropentane and what are its common applications?

2H,3H-Decafluoropentane is a hydrofluorocarbon (HFC) compound with the chemical formula

C5H2F10.[1][2][3] It is a colorless and odorless liquid with high thermal stability and low surface

tension.[4][5] Due to these properties, it is utilized in various applications, including:

As a refrigerant: It serves as an alternative to traditional hydrofluorocarbons (HFCs) in

refrigeration and air conditioning systems due to its low global warming potential.[4][5]

As a solvent: Its unique properties make it suitable for use as a specialty solvent.[4][5]

Cleaning agent: It is used for cleaning and rinsing parts in various industries, including

removing fluorinated oils from disk drives and cleaning magnetic heads.
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In the film industry: It can be used to remove particles and fingerprints.

2. What are the primary hazards associated with 2H,3H-Decafluoropentane?

According to safety data sheets, 2H,3H-Decafluoropentane is considered an irritant.[6] The

primary hazards include:

Eye and skin irritation.[6]

Respiratory tract irritation.[6]

It may also cause digestive tract irritation if ingested.[6]

It is harmful to aquatic life with long-lasting effects.[7]

3. What are the proper storage conditions for 2H,3H-Decafluoropentane?

Proper storage is crucial for maintaining the integrity of 2H,3H-Decafluoropentane and

ensuring laboratory safety. Key storage recommendations include:

Store in a cool, dry, and well-ventilated place.[6][7]

Keep the container tightly closed.[6][7]

Store away from incompatible materials such as strong alkalis and oxidants.

Avoid physical damage to containers.[1]
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Issue Possible Cause Recommended Action

Chemical Spill
Improper handling, container

failure.

1. Evacuate personnel from

the immediate area and

ensure adequate ventilation.[7]

2. Wear appropriate Personal

Protective Equipment (PPE) as

outlined in the PPE section.[6]

3. Absorb the spill with an inert

material such as vermiculite,

sand, or earth.[1][6] 4. Place

the absorbed material into a

suitable, labeled container for

disposal.[1][6] 5. Prevent the

spill from entering drains or

waterways.[1][6] 6. Clean the

spill area and decontaminate

protective clothing.[1]

Eye or Skin Contact Accidental splash or exposure.

Eye Contact: 1. Immediately

flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids.[6] 2. Seek

immediate medical attention.

[1][6] Skin Contact: 1. Remove

contaminated clothing.[6] 2.

Flush skin with plenty of water

for at least 15 minutes.[6] 3.

Wash the affected area with

soap and water.[7] 4. Seek

medical attention if irritation

occurs.[1]

Inhalation Inadequate ventilation, vapor

release.

1. Move the affected person to

fresh air immediately.[6][7] 2. If

breathing is difficult, provide

oxygen.[6][7] 3. If breathing

has stopped, give artificial
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respiration, but do not use

mouth-to-mouth resuscitation.

[6][7] 4. Seek immediate

medical attention.[6]

Fire

Exposure to high temperatures

or ignition sources (though the

substance is not considered a

significant fire risk).

1. Use extinguishing media

suitable for the surrounding

fire, such as water spray, dry

chemical, carbon dioxide, or

chemical foam.[6][7] 2. Wear a

self-contained breathing

apparatus (SCBA) and full

protective gear.[6] 3. Cool fire-

exposed containers with water

spray to prevent rupture.[1]

Data Presentation
Physical and Chemical Properties of 2H,3H-Decafluoropentane

Property Value

Molecular Formula C5H2F10

Molecular Weight 252.05 g/mol [3][7]

Appearance Colorless liquid[6][7]

Odor Odorless[4][5]

Boiling Point 53.2 - 55 °C[3][7][8]

Melting Point -84 to -80 °C[3][7][8]

Density 1.60 g/mL at 20 °C[3][8]

Flash Point > 71 °C[7]

Personal Protective Equipment (PPE) Recommendations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/04210.pdf
https://www.chemicalbook.com/msds/2h-3h-decafluoropentane.pdf
https://pim-resources.coleparmer.com/sds/04210.pdf
https://pim-resources.coleparmer.com/sds/04210.pdf
https://www.chemicalbook.com/msds/2h-3h-decafluoropentane.pdf
https://pim-resources.coleparmer.com/sds/04210.pdf
https://store.apolloscientific.co.uk/storage/msds/PC0375_msds.pdf
https://www.benchchem.com/product/b142709?utm_src=pdf-body
https://www.benchchem.com/product/b142709
https://www.chemicalbook.com/msds/2h-3h-decafluoropentane.pdf
https://pim-resources.coleparmer.com/sds/04210.pdf
https://www.chemicalbook.com/msds/2h-3h-decafluoropentane.pdf
https://www.chemimpex.com/products/45059
https://www.chemimpex.com/es/products/45059
https://www.benchchem.com/product/b142709
https://www.chemicalbook.com/msds/2h-3h-decafluoropentane.pdf
https://www.chemsrc.com/en/cas/138495-42-8_950978.html
https://www.benchchem.com/product/b142709
https://www.chemicalbook.com/msds/2h-3h-decafluoropentane.pdf
https://www.chemsrc.com/en/cas/138495-42-8_950978.html
https://www.benchchem.com/product/b142709
https://www.chemsrc.com/en/cas/138495-42-8_950978.html
https://www.chemicalbook.com/msds/2h-3h-decafluoropentane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye Protection

Chemical safety goggles or eyeglasses as

described by OSHA's eye and face protection

regulations.[6]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[6] Chemical

impermeable gloves are recommended.[7]

Respiratory Protection

Use with adequate ventilation. If exposure limits

are exceeded or irritation is experienced, use a

NIOSH/MSHA approved respirator.[6]

Experimental Protocols
Protocol for Safe Handling and Dispensing of 2H,3H-Decafluoropentane

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and have been recently

tested.[6]

Assemble all necessary equipment, including the container of 2H,3H-Decafluoropentane,

receiving vessel, and any transfer apparatus, inside the fume hood.

Don the appropriate Personal Protective Equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.

Dispensing:

Ground all equipment to prevent static discharge.

Slowly open the container of 2H,3H-Decafluoropentane to release any potential pressure

buildup.
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Carefully pour or transfer the required amount of the liquid into the receiving vessel,

avoiding splashes.

Keep the container opening and the receiving vessel as close as possible to minimize

vapor release.

Post-Dispensing:

Securely close the container of 2H,3H-Decafluoropentane.

Wipe down any minor drips on the exterior of the container or work surface with an

appropriate absorbent material.

Properly dispose of any contaminated materials as hazardous waste.

Wash hands thoroughly after handling.[1]

Visualizations
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Troubleshooting Workflow for a Chemical Spill

Chemical Spill Occurs
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Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Absorbed Material
in Labeled Container

Prevent Entry into
Drains/Waterways

Clean & Decontaminate
Spill Area

Dispose of Waste as
Hazardous Material

Spill Response Complete

Click to download full resolution via product page

Caption: Troubleshooting Workflow for a Chemical Spill.
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Decision Tree for PPE Selection

Handling 2H,3H-Decafluoropentane?

Wear Chemical
Safety Goggles

Wear Chemical
Resistant Gloves & Lab Coat Is Ventilation Adequate?

No Respirator Needed

Yes

Use NIOSH/MSHA
Approved Respirator

No

Click to download full resolution via product page

Caption: Decision Tree for PPE Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Best practices for handling and storage of 2H,3H-
Decafluoropentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142709#best-practices-for-handling-and-storage-of-
2h-3h-decafluoropentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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